![molecular formula C21H17FN2O4 B3441750 N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide](/img/structure/B3441750.png)
N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide
Overview
Description
N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide, also known as GSK-J4, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a potent inhibitor of the histone demethylase, JMJD3, which is involved in the regulation of gene expression.
Mechanism of Action
N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide inhibits the demethylase activity of JMJD3 by binding to its active site. This prevents the demethylation of histone H3 lysine 27 (H3K27), which is involved in the regulation of gene expression. By inhibiting JMJD3, this compound can modulate the expression of genes involved in various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in various models of disease, including sepsis, arthritis, and multiple sclerosis. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, this compound has been shown to promote the differentiation of neural stem cells into neurons, suggesting a potential role in neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of JMJD3, making it a valuable tool for studying the role of JMJD3 in various biological processes. This compound is also stable and has good solubility in water, making it easy to use in cell-based assays. However, this compound has some limitations. It has a short half-life in vivo, which may limit its therapeutic potential. In addition, this compound has been shown to have off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide. One potential direction is to optimize the pharmacokinetics of this compound to improve its therapeutic potential. Another direction is to study the role of JMJD3 in various biological processes using this compound as a tool. Finally, the development of more selective JMJD3 inhibitors may help to overcome some of the limitations of this compound.
Scientific Research Applications
N-(4-fluorobenzyl)-N-(4-methoxyphenyl)-3-nitrobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of JMJD3, which is involved in the regulation of gene expression. This makes this compound a valuable tool for studying the role of JMJD3 in various biological processes, including inflammation, cancer, and neurodegenerative diseases.
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O4/c1-28-20-11-9-18(10-12-20)23(14-15-5-7-17(22)8-6-15)21(25)16-3-2-4-19(13-16)24(26)27/h2-13H,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZMLACTWMHHMBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N(CC2=CC=C(C=C2)F)C(=O)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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